Cas no 827322-74-7 (5-Pyrimidinamine, 2-[3-(trifluoromethyl)phenyl]-)

• Product Name: 5-Pyrimidinamine, 2-[3-(trifluoromethyl)phenyl]-
• CAS No: 827322-74-7
• MF: C₁₁H₈F₃N₃
• MW: 239.196532249451
• CID: 684746
• PubChem ID: 43142228
• Update Time: 2025-04-19

5-Pyrimidinamine, 2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, 2-[3-(trifluoromethyl)phenyl]-
• 2-[3-(trifluoromethyl)phenyl]pyrimidin-5-amine
• 2-(3-(trifluoromethyl)phenyl)pyrimidin-5-amine
• DTXSID20655516
• AKOS009311111
• 827322-74-7
• SCHEMBL40311

• Inchi： 1S/C11H8F3N3/c12-11(13,14)8-3-1-2-7(4-8)10-16-5-9(15)6-17-10/h1-6H,15H2
• InChI Key： FEPHFLMRWNHCCE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2N=CC(=CN=2)N)C=1)(F)F

Computed Properties

• Exact Mass: 239.06703175g/mol
• Monoisotopic Mass: 239.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų